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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. 12485, commercially known as Pigment Red 146, is a synthetic organic pigment belonging

to the monoazo class of compounds. It is characterized by its bright, bluish-red hue and is

utilized in a variety of applications, including printing inks, coatings, and plastics. This technical

guide provides a comprehensive overview of its chemical structure, physicochemical

properties, and a detailed methodology for its synthesis.

Chemical Structure and Properties
C.I. 12485 is a complex organic molecule with the chemical formula C₃₃H₂₇ClN₄O₆.[1] Its

structure is based on a naphthalene ring system coupled with a substituted phenylazo group.

The presence of various functional groups, including chloro, methoxy, and amide moieties,

contributes to its color and fastness properties.

Physicochemical Data
A summary of the key quantitative properties of C.I. 12485 is presented in the table below for

easy reference and comparison.
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Property Value References

C.I. Name Pigment Red 146 [1][2]

C.I. Number 12485 [1][2]

CAS Number 5280-68-2 [1][3]

Molecular Formula C₃₃H₂₇ClN₄O₆ [1]

Molecular Weight 611.04 g/mol [1]

Appearance Red powder [4]

Shade Bluish Red [1][4]

Density 1.30 - 1.50 g/cm³ [1]

Oil Absorption 40 - 50 g/100g [3][4]

Heat Stability 180 °C [1][3]

Light Fastness (1-8 scale) 5 - 6 [1][5]

Water Resistance (1-5 scale) 5 [1]

Acid Resistance (1-5 scale) 4 [1]

Alkali Resistance (1-5 scale) 4 [1]

Synthesis of C.I. 12485
The synthesis of C.I. 12485 is a two-stage process involving:

Diazotization of an aromatic amine, N-(3-amino-4-methoxyphenyl)benzamide.

Azo coupling of the resulting diazonium salt with a coupling component, N-(4-chloro-2,5-

dimethoxyphenyl)-3-hydroxy-2-naphthamide.

The overall synthetic route is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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